Cas no 356048-26-5 (Romucosine D)

• Product Name: Romucosine D
• CAS No: 356048-26-5
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 6644543
• PubChem ID: 85102142
• Update Time: 2024-03-02

Romucosine D Chemical and Physical Properties

Names and Identifiers

• Methyl (6aS)-4,5,6a,7-tetrahydro-1,2,10-trimethoxy-6H-dibenzo[de,g]quinoline-6-carboxylate
• 356048-26-5
• DTXSID001121720
• (+)-Romucosine D
• Romucosine D

• Inchi： 1S/C21H23NO5/c1-24-14-6-5-12-9-16-18-13(7-8-22(16)21(23)27-4)10-17(25-2)20(26-3)19(18)15(12)11-14/h5-6,10-11,16H,7-9H2,1-4H3/t16-/m0/s1
• InChI Key： GIUSYZFFMYWEAY-INIZCTEOSA-N
• SMILES： O(C)C1C(=CC2CCN(C(=O)OC)[C@H]3CC4C=CC(=CC=4C=1C3=2)OC)OC

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines